Cas no 2172251-47-5 (1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172251-47-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6073718
• PubChem ID: 165734524
• Update Time: 2025-10-24

1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one
• 1-[1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617597
• 2172251-47-5

• Inchi： 1S/C12H18N2O/c1-3-11-7-12(9(2)15)14(13-11)8-10-5-4-6-10/h7,10H,3-6,8H2,1-2H3
• InChI Key： ZYOJNVJDEVWGHR-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(CC)=NN1CC1CCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one

Research Brief on 1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one (CAS: 2172251-47-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as versatile scaffolds for drug discovery. Among these, 1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one (CAS: 2172251-47-5) has emerged as a compound of interest due to its potential pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique cyclobutylmethyl and ethyl substituents on the pyrazole core, has been investigated for its role in modulating specific biological targets. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, structural-activity relationship (SAR) studies have provided insights into the optimal configuration of substituents for maximizing biological activity while minimizing off-target effects.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one. Recent publications describe efficient multi-step synthetic routes that utilize commercially available starting materials, enabling scalable production for preclinical studies. These advancements are critical for facilitating further pharmacological evaluations and potential clinical translation.

Preliminary in vitro and in vivo studies have shown promising results, with the compound exhibiting favorable pharmacokinetic profiles and low toxicity. For instance, research conducted on animal models of chronic inflammation revealed significant reduction in pro-inflammatory markers upon administration of the compound. These findings underscore its potential as a lead candidate for the development of new anti-inflammatory therapeutics.

Despite these encouraging results, challenges remain in optimizing the compound's bioavailability and selectivity. Current efforts are focused on structural modifications to enhance its drug-like properties, such as improving metabolic stability and tissue penetration. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, 1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one represents a promising chemical entity with significant potential in medicinal chemistry. Ongoing research aims to elucidate its mechanism of action, refine its pharmacological profile, and explore its applicability in treating various inflammatory disorders. This brief underscores the importance of continued investment in the exploration of pyrazole-based compounds for therapeutic innovation.